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Compound of Interest

Compound Name:
N-(2-

bromoethyl)methanesulfonamide

Cat. No.: B1606708 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. N-(2-bromoethyl)methanesulfonamide, a halogenated organic compound,

requires specific procedures for its safe disposal to mitigate potential hazards and ensure

regulatory compliance. This guide provides essential, step-by-step information for the proper

disposal of this compound.

Core Principles of Chemical Waste Management
The fundamental principle for the disposal of N-(2-bromoethyl)methanesulfonamide is to

treat it as a halogenated organic waste. Halogenated compounds, which contain bromine,

chlorine, fluorine, or iodine, are typically disposed of via incineration by a licensed hazardous

waste management company. It is crucial to segregate halogenated waste from non-

halogenated waste streams to prevent contamination and ensure proper treatment.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key chemical and physical

properties of N-(2-bromoethyl)methanesulfonamide relevant to its handling and disposal.
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Property Value

Chemical Formula C₃H₈BrNO₂S

Molecular Weight 202.07 g/mol

Appearance Solid

Solubility Soluble in various organic solvents

Disposal Classification Halogenated Organic Waste

Procedural Steps for Disposal
Adherence to a strict, step-by-step protocol is necessary for the safe disposal of N-(2-
bromoethyl)methanesulfonamide and associated materials.

1. Waste Identification and Segregation:

Identify all waste containing N-(2-bromoethyl)methanesulfonamide. This includes pure

compound, reaction mixtures, and contaminated materials (e.g., gloves, weighing paper, and

pipette tips).

Segregate this waste into a designated, clearly labeled "Halogenated Organic Waste"

container.[1][2][3] This container should be separate from non-halogenated organic waste,

aqueous waste, and solid waste.

2. Container Selection and Labeling:

Use a chemically resistant container with a secure, tight-fitting lid. The container must be in

good condition and compatible with the waste.

Label the container with "Hazardous Waste," "Halogenated Organic Waste," and the full

chemical name: "N-(2-bromoethyl)methanesulfonamide." Also, list any other components

of the waste mixture with their approximate percentages.

3. Accumulation of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.
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Keep the container closed at all times, except when adding waste.

Do not overfill the container; it is recommended to fill it to no more than 80% of its capacity to

allow for expansion and prevent spills.

4. Disposal of Contaminated Materials:

All disposable materials that have come into contact with N-(2-
bromoethyl)methanesulfonamide, such as personal protective equipment (PPE), should

be placed in the designated halogenated waste container.

For grossly contaminated items, double-bagging may be necessary before placing them in

the waste container.

5. Arranging for Pickup and Disposal:

Once the waste container is full or is no longer needed, arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

6. Emergency Spill Procedures:

In the event of a spill, evacuate the immediate area and alert your laboratory supervisor and

EHS.

If trained and it is safe to do so, contain the spill using an appropriate absorbent material for

chemical spills.

All materials used for spill cleanup must also be disposed of as halogenated organic waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-(2-
bromoethyl)methanesulfonamide.
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Disposal Workflow for N-(2-bromoethyl)methanesulfonamide.

By following these procedures, laboratory personnel can ensure the safe and environmentally

sound disposal of N-(2-bromoethyl)methanesulfonamide, fostering a culture of safety and

responsibility within the scientific community. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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